Cas no 1805295-05-9 (2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805295-05-9
• MF: C₉H₆BrF₆NO₂
• MW: 354.043862819672
• CID: 4812522
• Update Time: 2025-05-20

2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C9H6BrF6NO2/c10-2-5-4(3-18)1-6(19-9(14,15)16)7(17-5)8(11,12)13/h1,18H,2-3H2
• InChI Key： SMKNOSIEPZSMAV-UHFFFAOYSA-N
• SMILES： BrCC1C(CO)=CC(=C(C(F)(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol

Introduction to 2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805295-05-9)

2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805295-05-9, is characterized by its unique structural features, which include a bromomethyl substituent, trifluoromethoxy and trifluoromethyl groups, and a methanol moiety attached to a pyridine core. These structural elements contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The pyridine ring is a fundamental scaffold in many pharmaceuticals due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of the bromomethyl group at the 2-position enhances the reactivity of the molecule, making it particularly useful for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery efforts.

The incorporation of both trifluoromethoxy and trifluoromethyl groups at the 5- and 6-positions, respectively, imparts significant electronic and steric effects to the molecule. Trifluoromethyl groups are well-known for their ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. Additionally, the electron-withdrawing nature of these groups can modulate the reactivity of adjacent functional moieties. The trifluoromethoxy group, on the other hand, introduces polarity and potential hydrogen bonding capabilities, further diversifying the compound's interactions with biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced pharmacokinetic profiles. The structural features of 2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol make it an attractive candidate for such endeavors. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromomethyl group serves as a versatile handle for introducing diverse pharmacophores, while the trifluorinated moieties contribute to optimizing drug-like properties such as solubility and bioavailability.

One notable application of this compound is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, making them attractive therapeutic targets. However, their large surface areas and lack of well-defined binding pockets pose significant challenges for drug design. The unique structural motifs present in 2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol provide an excellent platform for designing molecules that can disrupt these interactions effectively. Recent advancements in computational chemistry have further facilitated the rational design of such inhibitors by allowing precise modeling of molecular interactions.

The methanol moiety at the 3-position of the pyridine ring adds another layer of functionality to this compound. It can serve as a site for further derivatization, enabling the creation of libraries of compounds with varying biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development. Moreover, the methanol group can influence solubility and metabolic stability, factors that are critical for successful drug candidates.

Recent publications have highlighted the role of trifluorinated pyridines in medicinal chemistry due to their broad spectrum of biological activities. For example, derivatives of this compound have shown promise as antiviral agents by inhibiting viral proteases and polymerases. The electron-withdrawing effects of the trifluoromethyl groups enhance binding affinity to these enzymatic targets, while the bromomethyl handle allows for easy introduction of additional pharmacophores that can fine-tune activity profiles.

The synthesis of 2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation reactions to introduce the bromomethyl group, nucleophilic substitution to incorporate the trifluoromethoxy and trifluoromethyl groups, and protection-deprotection strategies to manipulate reactive sites selectively. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

The compound's reactivity also makes it a valuable tool for studying reaction mechanisms and developing new synthetic protocols. For instance, investigations into cross-coupling reactions involving this molecule have provided insights into optimizing conditions for maximum efficiency and selectivity. Such knowledge is transferable to other areas of organic synthesis, fostering innovation across multiple disciplines.

In conclusion,2-(Bromomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805295-05-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile intermediate with broad applications in drug discovery and medicinal chemistry. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at the forefront of pharmaceutical innovation.